Cas no 2228403-55-0 (methyl 5-(piperidin-3-yl)furan-2-carboxylate)

• Product Name: methyl 5-(piperidin-3-yl)furan-2-carboxylate
• CAS No: 2228403-55-0
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6108386
• PubChem ID: 165765716
• Update Time: 2025-07-19

methyl 5-(piperidin-3-yl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(piperidin-3-yl)furan-2-carboxylate
• 2228403-55-0
• EN300-1744958

• Inchi： 1S/C11H15NO3/c1-14-11(13)10-5-4-9(15-10)8-3-2-6-12-7-8/h4-5,8,12H,2-3,6-7H2,1H3
• InChI Key： DLPXUFHJKOWQQU-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C1CNCCC1

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.5Ų

Additional information on methyl 5-(piperidin-3-yl)furan-2-carboxylate

Comprehensive Overview of Methyl 5-(piperidin-3-yl)furan-2-carboxylate (CAS No. 2228403-55-0)

Methyl 5-(piperidin-3-yl)furan-2-carboxylate (CAS No. 2228403-55-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique furan-carboxylate and piperidine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a furan ring with a methyl ester group, linked to a piperidine scaffold, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like methyl 5-(piperidin-3-yl)furan-2-carboxylate has surged due to their role in developing central nervous system (CNS) therapeutics and antimicrobial agents. Researchers are particularly interested in its potential to modulate neurotransmitter receptors, which aligns with current trends in treating neurological disorders such as Alzheimer's and Parkinson's diseases. Additionally, its furan derivatives are explored for their anti-inflammatory and antioxidant properties, addressing growing consumer interest in natural and synthetic health supplements.

The synthesis of CAS No. 2228403-55-0 typically involves multi-step organic reactions, including cyclization and esterification processes. Advanced techniques like microwave-assisted synthesis and catalytic hydrogenation have been employed to enhance yield and purity, reflecting the industry's shift toward green chemistry and sustainable practices. These methods are frequently searched by chemists seeking efficient synthetic routes or cost-effective production strategies.

From an industrial perspective, methyl 5-(piperidin-3-yl)furan-2-carboxylate is often discussed in forums and publications focusing on high-value intermediates and custom synthesis. Its compatibility with parallel synthesis techniques makes it suitable for combinatorial chemistry, a hot topic in drug discovery pipelines. Companies specializing in contract research organizations (CROs) frequently highlight its utility in accelerating preclinical studies.

In the context of SEO optimization, this compound's nomenclature includes high-search-volume keywords such as "piperidine derivatives," "furan carboxylate synthesis," and "CAS 2228403-55-0 supplier." These terms align with queries from academic researchers and industrial buyers seeking technical data sheets or safety profiles. Moreover, discussions around its regulatory compliance (e.g., REACH, FDA guidelines) are prevalent, as stakeholders prioritize quality control and documentation standards.

Emerging applications of methyl 5-(piperidin-3-yl)furan-2-carboxylate extend to material science, where its aromatic and aliphatic features contribute to designing organic semiconductors and polymeric coatings. This interdisciplinary relevance underscores its importance in both life sciences and advanced materials, catering to audiences searching for multi-functional compounds.

To conclude, CAS No. 2228403-55-0 exemplifies the intersection of medicinal chemistry and industrial innovation. Its adaptability to diverse research needs—from pharmacology to nanotechnology—ensures its continued relevance in scientific literature and commercial markets. For those exploring structure-activity relationships (SAR) or scalable synthesis, this compound remains a focal point of modern chemical research.